[5-[(3,5-Dimethylpyrazol-1-yl)methyl]furan-2-yl]-pyrazol-1-ylmethanone

• Molecular Formula: C14H14N4O2
• Molecular Weight: 270.29 g/mol
• IUPAC Name: [5-[(3,5-dimethylpyrazol-1-yl)methyl]furan-2-yl]-pyrazol-1-ylmethanone
• InChI: InChI=1S/C14H14N4O2/c1-10-8-11(2)18(16-10)9-12-4-5-13(20-12)14(19)17-7-3-6-15-17/h3-8H,9H2,1-2H3
• InChI Key: JTTGOYSVJISTQY-UHFFFAOYSA-N
• SMILES: CC1=CC(=NN1CC2=CC=C(O2)C(=O)N3C=CC=N3)C

Description

[5-[(3,5-Dimethylpyrazol-1-yl)methyl]furan-2-yl]-pyrazol-1-ylmethanone is a compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is also known as "compound A" and has been synthesized using different methods. In

Mechanism of Action

The mechanism of action of [5-[(3,5-Dimethylpyrazol-1-yl)methyl]furan-2-yl]-pyrazol-1-ylmethanone is not fully understood. However, studies have suggested that this compound works by inhibiting the activity of certain enzymes and signaling pathways involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the significant advantages of [5-[(3,5-Dimethylpyrazol-1-yl)methyl]furan-2-yl]-pyrazol-1-ylmethanone is its potent anti-tumor activity against various cancer cell lines. This compound has also shown promising results in reducing inflammation in animal models. However, one of the limitations of this compound is its low yield during synthesis, which can make it difficult to obtain large quantities of this compound for research purposes.

Future Directions

There are several future directions for research on [5-[(3,5-Dimethylpyrazol-1-yl)methyl]furan-2-yl]-pyrazol-1-ylmethanone. One of the significant areas of research is the development of more efficient synthesis methods to obtain larger quantities of this compound. Another area of research is the exploration of the mechanism of action of this compound to better understand how it works in cancer cells and inflammation. Additionally, this compound could be studied for its potential use in combination with other anti-cancer or anti-inflammatory agents to enhance their efficacy.

Synthesis Methods

The synthesis of [5-[(3,5-Dimethylpyrazol-1-yl)methyl]furan-2-yl]-pyrazol-1-ylmethanone has been reported in the literature using different methods. One of the commonly used methods involves the reaction of 3,5-dimethyl-1H-pyrazole with furfural in the presence of a base, followed by the reaction with 1-chloro-4-nitrobenzene and reduction with sodium borohydride. The yield of this method is reported to be around 40%.

Scientific Research Applications

[5-[(3,5-Dimethylpyrazol-1-yl)methyl]furan-2-yl]-pyrazol-1-ylmethanone has been studied extensively for its potential applications in various fields of research. One of the significant areas of research is cancer treatment. Studies have shown that this compound has potent anti-tumor activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been studied for its potential use as an anti-inflammatory agent and has shown promising results in reducing inflammation in animal models.